(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)acrylamide

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-N-[5-(2-methylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]prop-2-enamide
• InChI: InChI=1S/C16H13N5O4/c1-21-11(6-7-17-21)15-19-20-16(25-15)18-14(22)5-3-10-2-4-12-13(8-10)24-9-23-12/h2-8H,9H2,1H3,(H,18,20,22)/b5-3-
• InChI Key: MDOBQGIJVZPHNS-HYXAFXHYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=NN=C(O2)NC(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: CN1C(=CC=N1)C2=NN=C(O2)NC(=O)/C=C\C3=CC4=C(C=C3)OCO4
• Molecular Formula: C16H13N5O4
• Molecular Weight: 339.31 g/mol

Description

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)acrylamide is a useful research compound. Its molecular formula is C16H13N5O4 and its molecular weight is 339.311. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

This compound has been utilized as a precursor in the synthesis of various heterocyclic compounds. Heterocyclic chemistry is a vital area of organic chemistry and is central to pharmaceutical research. It involves the synthesis of cyclic compounds that contain atoms of at least two different elements as members of their rings. These compounds play a critical role in the development of new therapeutic agents, due to their wide range of biological activities. The synthesis and characterization of such compounds, including their antimicrobial assessments, provide valuable insights into their potential applications in drug development. Researchers like Elmagd et al. (2017) have utilized thiosemicarbazide derivatives for synthesizing target heterocyclic compounds, demonstrating the versatility and importance of these chemical reactions in medicinal chemistry Elmagd et al., 2017.

Antimicrobial Activity

The synthesized heterocyclic compounds derived from (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)acrylamide have been evaluated for their antimicrobial properties. Antimicrobial activity testing is essential for identifying new compounds that could be developed into antibiotics to combat resistant strains of bacteria and fungi. Studies such as those conducted by Saraei et al. (2016), where novel acrylate monomers were synthesized and their antimicrobial activities evaluated, underscore the potential of these compounds in addressing the global challenge of antimicrobial resistance Saraei et al., 2016.

Structural and Thermal Analysis

Further applications involve detailed structural and thermal analysis of synthesized compounds, which are crucial for understanding their stability, reactivity, and suitability for various applications. Kumara et al. (2018) synthesized a novel pyrazole derivative and conducted comprehensive studies including X-ray crystallography and thermal analysis to elucidate its structure and stability Kumara et al., 2018. These analyses not only provide insights into the molecular architecture but also guide the optimization of compounds for enhanced performance in their intended applications.